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Compound of Interest

Compound Name: SRX246

Cat. No.: B611003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling,

storage, and disposal of SRX246, a potent and selective vasopressin V1a (V1a) receptor

antagonist. The following guidelines are intended to ensure the safety of laboratory personnel

and the integrity of experimental procedures.

SRX246 is a small molecule that is centrally active and has been investigated for the treatment

of affective and anger disorders.[1] As a potent antagonist of the V1a receptor, it requires

careful handling to prevent unintended biological effects and ensure the safety of researchers.

Health and Safety Information
While a specific Material Safety Data Sheet (MSDS) for SRX246 is not publicly available, the

following precautions are based on its nature as a potent, biologically active compound and

general laboratory safety standards.

Personal Protective Equipment (PPE):

Standard laboratory PPE is required at all times when handling SRX246. This includes, but is

not limited to:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).
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Body Protection: A lab coat should be worn.

Emergency Procedures:

In case of skin contact: Immediately wash the affected area with soap and water.

In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15

minutes.

In case of inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

In case of ingestion: Seek immediate medical attention.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability and purity of SRX246.

Parameter Guideline

Storage Temperature
Store the solid powder form of SRX246 at -20°C

for long-term storage (up to 3 years).[2]

Storage of Solutions
Store solutions of SRX246 at -80°C for up to 1

year.[2]

Shipping
Shipped with blue ice or at ambient

temperature.[2]

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation

exposure. Avoid direct contact with skin and

eyes.

Disposal Plan
Dispose of SRX246 and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste.
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Unused SRX246: Should be treated as hazardous chemical waste. Do not dispose of it down

the drain or in regular trash.

Contaminated Materials: Any materials that have come into contact with SRX246, such as

pipette tips, tubes, and gloves, should be collected in a designated hazardous waste

container.

Waste Containers: Ensure that waste containers are clearly labeled as "Hazardous Waste"

and include the chemical name.[3]

General guidelines for chemical waste disposal suggest that containers should be in good

condition, compatible with the waste, and kept closed except when adding waste.[3] For

specific institutional procedures, consult your organization's Environmental Health and Safety

(EHS) department.

Experimental Protocols
Preparation of Stock Solutions
The preparation of accurate and stable stock solutions is fundamental for reproducible

experimental results.
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Step Procedure

1. Reconstitution

SRX246 is typically provided as a solid powder.

To prepare a stock solution, reconstitute the

powder in a suitable solvent such as Dimethyl

Sulfoxide (DMSO).

2. Solvent Selection

DMSO is a common solvent for creating high-

concentration stock solutions of organic

molecules for in vitro and in vivo studies.

3. Concentration

Prepare a high-concentration stock solution

(e.g., 10 mM) by dissolving the appropriate

mass of SRX246 in the calculated volume of

DMSO.

4. Storage

Aliquot the stock solution into smaller volumes

to avoid repeated freeze-thaw cycles and store

at -80°C.[2]

In Vivo Formulation: For animal studies, SRX246 can be formulated for oral or intravenous

administration. A common formulation for in vivo use involves a mixture of solvents such as

DMSO, PEG300, Tween 80, and saline or corn oil.[2] The exact formulation will depend on the

specific experimental requirements and animal model.

In Vitro Assay Workflow
The following is a generalized workflow for an in vitro experiment using SRX246, such as a

receptor binding assay or a cell-based functional assay.
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Caption: A generalized workflow for conducting an in vitro experiment with SRX246.
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Mechanism of Action: Vasopressin V1a Receptor
Antagonism
SRX246 functions by selectively blocking the vasopressin V1a receptor, which is predominantly

found in the brain.[4][5] Vasopressin is a neuropeptide involved in regulating social behaviors,

stress responses, and aggression. By antagonizing the V1a receptor, SRX246 can modulate

these pathways.
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Caption: SRX246 blocks the vasopressin V1a receptor, inhibiting downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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